Cas no 2580096-20-2 (rac-tert-butyl (3R,4S)-4-amino-5-oxopyrrolidine-3-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-4-amino-5-oxopyrrolidine-3-carboxylate
• CAS No: 2580096-20-2
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 5656651
• PubChem ID: 165890541
• Update Time: 2025-06-10

rac-tert-butyl (3R,4S)-4-amino-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27724994
• 2580096-20-2
• rac-tert-butyl (3R,4S)-4-amino-5-oxopyrrolidine-3-carboxylate

• Inchi： 1S/C9H16N2O3/c1-9(2,3)14-8(13)5-4-11-7(12)6(5)10/h5-6H,4,10H2,1-3H3,(H,11,12)/t5-,6+/m1/s1
• InChI Key： JXXOWKQHLWQQSU-RITPCOANSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CNC([C@H]1N)=O)=O

Computed Properties

• Exact Mass: 200.11609238g/mol
• Monoisotopic Mass: 200.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 81.4Ų

Additional information on rac-tert-butyl (3R,4S)-4-amino-5-oxopyrrolidine-3-carboxylate

Introducing Rac-Tert-butyl (3R,4S)-4-amino-5-oxopyrrolidine-3-carboxylate (CAS No. 2580096-20-2): A Compound with Promising Applications in Medicinal Chemistry

Rac-Tert-butyl (3R,4S)-4-amino-5-oxopyrrolidine-3-carboxylate, identified by its CAS number 2580096-20-2, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolidine derivatives, which are well-known for their diverse pharmacological properties and have been extensively studied for their roles in various therapeutic applications.

The structural framework of Rac-Tert-butyl (3R,4S)-4-amino-5-oxopyrrolidine-3-carboxylate consists of a pyrrolidine core substituted with a tert-butyl group at the 1-position, an amino group at the 4-position, and an oxopyrrolidine ring at the 5-position. This specific arrangement of functional groups makes it a versatile scaffold for further chemical modifications and biological evaluations. The stereochemistry of the compound, particularly the (3R,4S) configuration, is crucial as it can significantly influence its interactions with biological targets and thus its overall efficacy.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. Pyrrolidine derivatives have shown promise in this regard, particularly in the treatment of neurological disorders, cardiovascular diseases, and cancer. The presence of both an amino group and an oxopyrrolidine ring in Rac-Tert-butyl (3R,4S)-4-amino-5-oxopyrrolidine-3-carboxylate suggests potential for multiple interactions with biological molecules, making it a valuable candidate for drug discovery.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The tert-butyl group provides steric hindrance, which can be exploited to optimize binding affinity to biological targets. Additionally, the oxopyrrolidine ring can serve as a hinge region for protein-protein interactions, which is a key mechanism in many therapeutic strategies. These features make Rac-Tert-butyl (3R,4S)-4-amino-5-oxopyrrolidine-3-carboxylate an attractive starting point for medicinal chemists looking to design novel compounds with improved pharmacological profiles.

Recent studies have begun to explore the biological activity of Rac-Tert-butyl (3R,4S)-4-amino-5-oxopyrrolidine-3-carboxylate. Initial experiments have shown that this compound exhibits promising effects on certain enzymes and receptors relevant to neurological disorders. For instance, it has demonstrated inhibitory activity against enzymes involved in neurotransmitter degradation, suggesting potential therapeutic benefits in conditions such as Parkinson's disease and Alzheimer's disease. Furthermore, its interaction with specific receptors has been observed to modulate inflammatory responses, which could be beneficial in treating neuroinflammatory conditions.

The synthesis of Rac-Tert-butyl (3R,4S)-4-amino-5-oxopyrrolidine-3-carboxylate presents an interesting challenge due to its complex stereochemistry. However, advances in synthetic methodologies have made it possible to access such compounds with high enantiomeric purity. The use of chiral auxiliaries and catalysts has enabled researchers to construct the desired stereocenters efficiently. This progress has not only facilitated the synthesis of this compound but also opened up new avenues for developing other complex pyrrolidine derivatives.

The pharmacokinetic properties of Rac-Tert-butyl (3R,4S)-4-amino-5-oxopyrrolidine-3-carboxylate are also being actively investigated. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary data suggest that this compound exhibits favorable solubility and stability properties, which are important factors for drug formulation and delivery. Additionally, its metabolic profile indicates that it is likely to be processed by specific enzymes in the liver, providing insights into potential drug-drug interactions.

In conclusion, Rac-Tert-butyl (3R,4S)-4-amino-5-oxopyrrolidine-3-carboxylate (CAS No. 2580096-20-2) is a compound with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover more about its pharmacological properties and synthetic feasibility, this compound is poised to play a crucial role in the development of novel treatments for various diseases.